Cas no 7702-55-8 (Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]-)

• Product Name: Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]-
• CAS No: 7702-55-8
• MF: C₂₀H₂₈N₄O₉
• MW: 468.457725524902
• CID: 580476
• PubChem ID: 344764
• Update Time: 2025-04-19

Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]-
• [6-(4-acetamido-2-oxopyrimidin-1-yl)-3,4-diacetyloxy-5-(dimethylamino)oxan-2-yl]methyl acetate
• NSC401854
• 7702-55-8
• DTXSID00322698
• NSC-401854

• Inchi： 1S/C20H28N4O9/c1-10(25)21-15-7-8-24(20(29)22-15)19-16(23(5)6)18(32-13(4)28)17(31-12(3)27)14(33-19)9-30-11(2)26/h7-8,14,16-19H,9H2,1-6H3,(H,21,22,25,29)
• InChI Key： KDNPNQTWHNAAJO-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)C(C(C(C1N1C(N=C(C=C1)NC(C)=O)=O)N(C)C)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 468.186
• Monoisotopic Mass: 468.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.39
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.584